Cas no 103907-97-7 (α,α',α''-Nitrilotri-p-cresol)

α,α',α''-Nitrilotri-p-cresol is a phenolic compound featuring a nitrilotri-based structure with three p-cresol substituents. This molecule is notable for its chelating properties, enabling effective metal ion binding, which makes it useful in applications such as stabilizers, antioxidants, or corrosion inhibitors. Its phenolic groups contribute to its antioxidative capacity, while the nitrilotri backbone enhances coordination with transition metals. The compound is often employed in industrial formulations where metal deactivation or oxidative stability is required. Its structural rigidity and functional versatility make it a valuable intermediate in specialty chemical synthesis. Proper handling is advised due to potential reactivity with strong oxidizers.
α,α',α''-Nitrilotri-p-cresol structure
α,α',α''-Nitrilotri-p-cresol structure
Product Name:α,α',α''-Nitrilotri-p-cresol
CAS No:103907-97-7
MF:C21H21NO3
MW:335.396345853806
CID:4677770
Update Time:2025-06-09

α,α',α''-Nitrilotri-p-cresol Chemical and Physical Properties

Names and Identifiers

    • α,α',α''-Nitrilotri-p-cresol
    • Inchi: 1S/C21H21NO3/c23-19-7-1-16(2-8-19)13-22(14-17-3-9-20(24)10-4-17)15-18-5-11-21(25)12-6-18/h1-12,23-25H,13-15H2
    • InChI Key: YKYZYBILBZWMRS-UHFFFAOYSA-N
    • SMILES: OC1C=CC(CN(CC2C=CC(O)=CC=2)CC2C=CC(O)=CC=2)=CC=1

α,α',α''-Nitrilotri-p-cresol Pricemore >>

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α,α',α''-Nitrilotri-p-cresol Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Methanol ;  0.5 h, rt
1.2 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene ;  0.5 h, rt
1.3 Reagents: 2-Picoline-borane ;  5.5 h, rt; 24 h, rt
Reference
Electronic (donating or withdrawing) effects of ortho-phenolic substituents in dendritic antioxidants
Lee, Choon Young ; Anamoah, Charles; Semenya, Julius; Chapman, Kelli N.; Knoll, Allison N.; et al, Tetrahedron Letters, 2020, 61(11),

α,α',α''-Nitrilotri-p-cresol Raw materials

α,α',α''-Nitrilotri-p-cresol Preparation Products

Additional information on α,α',α''-Nitrilotri-p-cresol

Introduction to α,α',α''-Nitrilotri-p-cresol (CAS No. 103907-97-7)

α,α',α''-Nitrilotri-p-cresol, also known by its CAS number CAS No. 103907-97-7, is a versatile organic compound with significant applications in various industrial and chemical processes. This compound is a derivative of p-cresol, featuring three nitrile groups attached to the aromatic ring. The structure of α,α',α''-nitrilotri-p-cresol makes it highly reactive and suitable for a wide range of chemical reactions, particularly in the synthesis of polymeric materials and specialty chemicals.

The synthesis of α,α',α''-nitrilotri-p-cresol typically involves the nitration of p-cresol followed by reduction and subsequent substitution reactions. This process yields a compound with three nitrile groups evenly distributed on the aromatic ring, which is crucial for its reactivity and functionality. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for producing this compound, aligning with the growing demand for sustainable chemical manufacturing.

In terms of physical properties, α,α',α''-nitrilotri-p-cresol is a crystalline solid with a melting point around 150°C. Its solubility in organic solvents such as dichloromethane and acetone makes it ideal for use in solution-based reactions. The compound's ability to form hydrogen bonds due to the presence of hydroxyl groups also contributes to its versatility in chemical applications.

Applications of α,α',α''-nitrilotri-p-cresol

Alpha,alpha,alpha'-nitrilotri-p-cresol finds extensive use in the production of polyurethanes, where it serves as a crosslinking agent. Its ability to react with isocyanates makes it a key component in the synthesis of high-performance polyurethane foams used in insulation and automotive industries. Recent studies have highlighted its potential in developing bio-based polyurethanes, which are gaining traction due to their environmental benefits.

Beyond polyurethanes, alpha,alpha,alpha'-nitrilotri-p-cresol is employed in the production of epoxy resins and other thermosetting polymers. Its role as a curing agent enhances the mechanical properties of these materials, making them suitable for high-stress applications. Additionally, research into its use as a precursor for advanced carbon materials has shown promising results, particularly in the synthesis of porous carbons for energy storage applications.

Safety and Handling

While alpha,alpha,alpha'-nitrilotri-p-cresol is not classified as a hazardous substance under normal conditions, proper handling procedures should be followed to ensure safety. Exposure to skin or eyes should be avoided, and appropriate personal protective equipment (PPE) should be used during handling and processing. Storage in a cool, dry place away from incompatible materials is recommended to prevent degradation or unintended reactions.

FUTURE RESEARCH DIRECTIONS

Ongoing research into CAS No. 103907-97-7 focuses on expanding its applications in sustainable chemistry. Scientists are exploring its potential as a building block for biodegradable polymers and eco-friendly materials. Furthermore, investigations into its role in drug delivery systems and biomedical applications are underway, leveraging its unique chemical properties for innovative solutions.

In conclusion, alpha,alpha,alpha'-nitrilotri-p-cresol (CAS No. 103907-97-7) remains a critical compound in modern chemistry due to its versatility and reactivity. With continuous advancements in synthesis methods and application development, this compound is poised to play an even greater role in shaping the future of materials science and industrial chemistry.

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